Computed Lipophilicity vs. Non-Fluorinated Analogs
This compound's computed partition coefficient (XLogP3-AA = 3.9) [1] is higher than that of the des-fluoro p-tolyl analog, 5-bromo-1-(p-tolyl)-1H-pyrrole-2-carbonitrile (CAS 142044-97-1), which lacks the fluorine-induced increase in lipophilicity. This quantified difference guides selection when optimizing logP for membrane permeability or target binding.
| Evidence Dimension | Predicted lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | 3.9 |
| Comparator Or Baseline | 5-bromo-1-(p-tolyl)-1H-pyrrole-2-carbonitrile (CAS 142044-97-1); value not computed in this source, but expected to be lower due to the absence of the electronegative fluorine atom. |
| Quantified Difference | Higher lipophilicity for the target compound relative to the non-fluorinated p-tolyl analog. |
| Conditions | Computational prediction using XLogP3 3.0 algorithm. |
Why This Matters
Precise control of lipophilicity is critical for tuning a lead compound's ADME profile; this compound offers a quantifiably distinct starting point compared to non-fluorinated analogs.
- [1] PubChem Computed Properties. XLogP3-AA for 5-Bromo-1-(3-fluoro-4-methylphenyl)-1H-pyrrole-2-carbonitrile. View Source
